Cas no 892154-71-1 (HO-PEG12-CH2CH2COOtBu)

• Product Name: HO-PEG12-CH2CH2COOtBu
• CAS No: 892154-71-1
• MF: C₃₁H₆₂O₁₅
• MW: 674.814992427826
• CID: 2090640
• PubChem ID: 16211131
• Update Time: 2025-06-10

HO-PEG12-CH2CH2COOtBu Chemical and Physical Properties

Names and Identifiers

• HO-PEG12-CH2CH2COOtBu
• HO-PEG12-tBu
• Hydroxy-PEG12-t-butyl ester
• 892154-71-1
• tert-Butyl 1-Hydroxy-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
• Hydroxy-dPEG12-t-butyl ester
• O-(2-tert-Butyloxycarbonylethyl)dodecaethylene glycol
• OH-PEG12-TBA
• HY-130831
• SY236941
• CS-0114288
• 2388521-20-6
• Hydroxy-PEG12-t-butylester
• SCHEMBL16283397
• AC7138
• Hydroxy-PEG12-Boc
• HO-PEG12-t-butyl ester
• MFCD06201003
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• DA-74349
• OH-PEG12-CH2CH2COOtBu
• BP-21600
• AKOS030213427

• MDL： MFCD06201003
• Inchi： 1S/C31H62O15/c1-31(2,3)46-30(33)4-6-34-8-10-36-12-14-38-16-18-40-20-22-42-24-26-44-28-29-45-27-25-43-23-21-41-19-17-39-15-13-37-11-9-35-7-5-32/h32H,4-29H2,1-3H3
• InChI Key： UOOVFHUCPREVAH-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 674.40887127g/mol
• Monoisotopic Mass: 674.40887127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 46
• Rotatable Bond Count: 40
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 157Ų

Related Categories

• Other Chemical additives

Additional information on HO-PEG12-CH2CH2COOtBu

Professional Introduction to Compound with CAS No. 892154-71-1 and Product Name HO-PEG12-CH2CH2COOtBu

The compound with the CAS number 892154-71-1 and the product name HO-PEG12-CH2CH2COOtBu represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a well-defined molecular structure, has garnered considerable attention due to its unique properties and potential applications in drug delivery systems, biomaterials, and therapeutic interventions.

The molecular architecture of HO-PEG12-CH2CH2COOtBu consists of a polyethylene glycol (PEG) chain with a length of 12 units, terminated with a hydroxyl group (HO) at one end and a butyl ester group (tBu) at the other end. The PEG moiety is renowned for its biocompatibility, hydrophilicity, and ability to enhance the solubility and stability of various therapeutic agents. This characteristic makes it an invaluable component in the development of novel drug formulations.

Recent research has highlighted the role of PEG-based polymers in improving the pharmacokinetic profiles of drugs. The HO-PEG12-CH2CH2COOtBu molecule, with its specific chemical composition, has been investigated for its potential to act as a linker or cross-linking agent in biopolymer synthesis. Its ability to form stable esters and amides with various biomolecules has opened new avenues in the field of bioconjugation chemistry.

In the realm of drug delivery, HO-PEG12-CH2CH2COOtBu has shown promise in enhancing the bioavailability of poorly soluble drugs. The PEG chain can shield drug molecules from rapid clearance by biological systems, thereby prolonging their circulation time and improving their therapeutic efficacy. This property is particularly relevant in the context of targeted drug delivery systems, where PEGylation can be used to enhance specificity and reduce off-target effects.

Moreover, the butyl ester group (tBu) at one end of the molecule provides a handle for further chemical modifications. This allows for the conjugation of additional functional groups or biomolecules, enabling the design of multifunctional drug carriers. Such modifications are crucial for developing next-generation therapeutics that can combine diagnostic imaging with therapeutic action, as seen in some advanced cancer treatment strategies.

Current research in nanomedicine has also explored the use of HO-PEG12-CH2CH2COOtBu as a component in polymeric micelles and nanoparticles. These nanoformulations can encapsulate hydrophobic drugs within a water-soluble matrix, facilitating their administration via oral or intravenous routes. The stability and controlled release profiles offered by these nanostructures have been demonstrated to improve treatment outcomes in various clinical scenarios.

The biocompatibility and low immunogenicity of PEG-based materials have made them ideal candidates for biomedical applications. Studies have shown that HO-PEG12-CH2CH2COOtBu can be used to create biodegradable scaffolds for tissue engineering. By modulating the chemical properties of these scaffolds, researchers aim to develop materials that can support cell growth and tissue regeneration while being safely absorbed by the body.

In conclusion, the compound with CAS number 892154-71-1 and its product name HO-PEG12-CH2CH2COOtBu represent a versatile tool in modern pharmaceutical chemistry. Its unique molecular structure and functional properties make it suitable for a wide range of applications, from enhancing drug delivery to enabling advanced biomedical technologies. As research continues to uncover new possibilities for this compound, its significance in advancing therapeutic interventions is likely to grow even further.